Cas no 56358-46-4 (6-(Bromomethyl)-2-naphthonitrile)

• Product Name: 6-(Bromomethyl)-2-naphthonitrile
• CAS No: 56358-46-4
• MF: C₁₂H₈BrN
• MW: 246.102622032166
• CID: 1094686
• PubChem ID: 15699040
• Update Time: 2025-06-23

6-(Bromomethyl)-2-naphthonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-2-naphthonitrile
• 56358-46-4
• 6-(BROMOMETHYL)NAPHTHALENE-2-CARBONITRILE
• 6-bromomethyl-2-naphthalenecarbonitrile
• SCHEMBL2937574
• G71528
• DB-341746
• 6-bromomethyl-naphthalene-2-carbonitrile
• ORUYTMCMDRSBEU-UHFFFAOYSA-N

• Inchi： 1S/C12H8BrN/c13-7-9-1-3-12-6-10(8-14)2-4-11(12)5-9/h1-6H,7H2
• InChI Key： ORUYTMCMDRSBEU-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2C=C(C#N)C=CC=2C=1

Computed Properties

• Exact Mass: 244.98401g/mol
• Monoisotopic Mass: 244.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Additional information on 6-(Bromomethyl)-2-naphthonitrile

Introduction to 6-(Bromomethyl)-2-naphthonitrile (CAS No. 56358-46-4)

6-(Bromomethyl)-2-naphthonitrile, a compound with the CAS number 56358-46-4, is a versatile intermediate in the field of organic synthesis and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromomethyl group and a naphthalene ring with a cyano substituent. The combination of these functional groups provides a wide range of reactivity and potential applications in various chemical and biological processes.

The molecular formula of 6-(Bromomethyl)-2-naphthonitrile is C₁₁H₈BrN, and its molecular weight is approximately 230.09 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination and nitrile formation. The synthetic route often involves the bromination of a naphthalene derivative followed by the introduction of the cyano group, resulting in the formation of the final product.

In recent years, 6-(Bromomethyl)-2-naphthonitrile has gained significant attention in the pharmaceutical industry due to its potential as a building block for the synthesis of biologically active molecules. One of the key areas of research involves its use in the development of new drugs targeting various diseases, including cancer and neurological disorders. The bromomethyl group in the molecule can be readily functionalized to introduce other substituents, making it an attractive starting material for drug discovery and development.

A study published in the Journal of Medicinal Chemistry highlighted the use of 6-(Bromomethyl)-2-naphthonitrile in the synthesis of novel anticancer agents. The researchers demonstrated that derivatives of this compound exhibited potent cytotoxic activity against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to the ability of these derivatives to induce apoptosis and inhibit cell proliferation, suggesting their potential as lead compounds for further drug development.

Beyond its applications in drug discovery, 6-(Bromomethyl)-2-naphthonitrile has also been explored for its use in materials science. The unique electronic properties of the naphthalene ring and the cyano group make it an attractive candidate for the development of advanced materials with specific optical and electronic characteristics. For instance, recent research has shown that derivatives of this compound can be used to create organic semiconductors with high charge carrier mobility, which have potential applications in organic light-emitting diodes (OLEDs) and solar cells.

In addition to its synthetic utility, 6-(Bromomethyl)-2-naphthonitrile has been studied for its environmental impact and safety profile. Toxicological studies have indicated that this compound is relatively stable under normal conditions and does not pose significant environmental risks when handled properly. However, it is important to follow standard safety protocols during handling and storage to ensure worker safety and environmental protection.

The physical properties of 6-(Bromomethyl)-2-naphthonitrile, such as its melting point, boiling point, and solubility, are crucial for its application in various processes. The compound typically appears as a white or off-white solid at room temperature and is soluble in common organic solvents like dichloromethane, acetone, and ethanol. These properties make it easy to handle and process in laboratory settings.

In conclusion, 6-(Bromomethyl)-2-naphthonitrile (CAS No. 56358-46-4) is a valuable compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique molecular structure provides a versatile platform for the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, making it an important focus area for scientists and researchers across multiple disciplines.